Cas no 5376-23-8 (6-fluoro-4-methyl-Cinnoline)

• Product Name: 6-fluoro-4-methyl-Cinnoline
• CAS No: 5376-23-8
• MF: C₉H₇FN₂
• MW: 162.163685083389
• CID: 1113615
• PubChem ID: 21814336
• Update Time: 2025-05-27

6-fluoro-4-methyl-Cinnoline Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4-methyl-Cinnoline
• DTXSID701311342
• 5376-23-8
• 6-fluoro-4-methylcinnoline
• A914369

• Inchi： 1S/C9H7FN2/c1-6-5-11-12-9-3-2-7(10)4-8(6)9/h2-5H,1H3
• InChI Key： UUUOZVSSMNBSEH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN=N2)C

Computed Properties

• Exact Mass: 162.05932639g/mol
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8Ų

Additional information on 6-fluoro-4-methyl-Cinnoline

6-Fluoro-4-methyl-Cinnoline (CAS No. 5376-23-8): Properties, Applications, and Market Insights

6-Fluoro-4-methyl-Cinnoline (CAS No. 5376-23-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated cinnoline derivative exhibits unique chemical properties due to the presence of both fluorine and methyl substituents, making it a valuable intermediate in organic synthesis.

The molecular structure of 6-fluoro-4-methyl-cinnoline features a nitrogen-containing bicyclic aromatic system, where the fluorine atom at the 6-position and the methyl group at the 4-position contribute to its distinctive reactivity. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, especially for targeting neurological disorders and inflammatory conditions – areas that align with current healthcare trends.

Recent studies highlight the compound's role in developing selective kinase inhibitors, a hot topic in cancer research. The fluoro-methyl cinnoline scaffold has shown promise in modulating specific protein-protein interactions, addressing one of the most searched questions in medicinal chemistry: "how to improve drug selectivity while reducing side effects."

In material science applications, 5376-23-8 has been explored as a building block for organic electronic materials. Its conjugated π-system and electron-withdrawing fluorine atom make it suitable for developing novel OLED materials – a trending topic in sustainable technology discussions.

The synthesis of 6-fluoro-4-methyl-cinnoline derivatives typically involves palladium-catalyzed cross-coupling reactions, reflecting the growing demand for green chemistry approaches in synthetic organic chemistry. This aligns with frequently searched terms like "environmentally friendly synthesis methods" and "catalysis in heterocyclic chemistry."

Market analysis indicates rising demand for fluorinated cinnoline compounds, particularly in Asia-Pacific pharmaceutical hubs. The global market for such specialized intermediates is projected to grow at 6-8% annually, driven by increased R&D investment in targeted therapies and precision medicine applications.

Quality control of CAS 5376-23-8 requires advanced analytical techniques including HPLC-MS and NMR spectroscopy. Purity specifications typically exceed 98%, with strict limits on related substances – a crucial consideration for researchers searching for "high-purity chemical intermediates."

Storage recommendations for 6-fluoro-4-methyl-cinnoline emphasize protection from light and moisture at controlled temperatures. Proper handling procedures follow standard laboratory safety protocols, addressing common search queries about "chemical storage best practices."

Future research directions for this compound include exploration of its bioconjugation potential and development of prodrug formulations – topics frequently appearing in recent medicinal chemistry literature and conference proceedings.

As regulatory requirements evolve, documentation for 5376-23-8 must include comprehensive characterization data and impurity profiles. This responds to the pharmaceutical industry's focus on "quality by design" principles, a trending search term in chemical manufacturing circles.

The unique electronic properties of fluoro-methyl substituted cinnolines continue to inspire innovations in multiple fields. From drug discovery to advanced materials, CAS No. 5376-23-8 represents an important building block in modern chemical research and development.